Cas no 63069-52-3 (2-Aminoisophthalonitrile)

• Product Name: 2-Aminoisophthalonitrile
• CAS No: 63069-52-3
• MF: C₈H₅N₃
• MW: 143.145400762558
• MDL: MFCD00052866
• CID: 427254
• PubChem ID: 10931545
• Update Time: 2025-06-08

2-Aminoisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Aminoisophthalonitrile
• 1,3-Benzenedicarbonitrile, 2-amino-
• 2,6-Dicyanoaniline
• 2-Amino-isophthalonitrile
• 2-Amino-1,3-benzenedicarbonitrile
• AKOS005266589
• SCHEMBL2423501
• FT-0659764
• 63069-52-3
• MFCD00052866
• EN300-122276
• CS-0035443
• DTXSID30448693
• A24522
• DS-5395
• 2-aminobenzene-1,3-dicarbonitrile
• AC-22911

• MDL： MFCD00052866
• Inchi： 1S/C8H5N3/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3H,11H2
• InChI Key： OEVXGSUDJYKUQX-UHFFFAOYSA-N
• SMILES： NC1C(C#N)=CC=CC=1C#N

Computed Properties

• Exact Mass: 143.04800
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.26
• Melting Point: 94-96 ºC
• Boiling Point: 320 ºC
• Flash Point: 148 ºC
• PSA: 73.60000
• LogP: 1.59336

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Aminoisophthalonitrile

2-Aminoisophthalonitrile (CAS No. 63069-52-3): A Comprehensive Overview

2-Aminoisophthalonitrile (CAS No. 63069-52-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 2-amino-1,3-benzodinitrile, has garnered attention due to its unique chemical structure and potential for developing novel materials and therapeutic agents.

The molecular formula of 2-Aminoisophthalonitrile is C₈H₅N₃, and it has a molecular weight of approximately 147.14 g/mol. The compound features a benzene ring with two cyano groups and one amino group, which contribute to its reactivity and functionality. The presence of these functional groups makes it an attractive starting material for the synthesis of a wide range of derivatives and polymers.

In the realm of pharmaceutical research, 2-Aminoisophthalonitrile has shown promise as a precursor for the development of new drugs. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of several derivatives of 2-Aminoisophthalonitrile that exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit the production of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases.

Beyond pharmaceutical applications, 2-Aminoisophthalonitrile has also found use in materials science. Its ability to form stable polymers and coordination complexes has led to its application in the development of functional materials with unique properties. For example, researchers at the University of California, Berkeley, have utilized 2-Aminoisophthalonitrile to synthesize metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have shown promise in gas storage, catalysis, and drug delivery systems.

The synthetic versatility of 2-Aminoisophthalonitrile is another key factor contributing to its importance in chemical research. It can undergo various reactions such as nucleophilic substitution, condensation, and cyclization to form complex molecules with diverse functionalities. A notable example is its use in the synthesis of conjugated polymers for organic electronics. A study published in Advanced Materials in 2020 demonstrated the synthesis of conjugated polymers derived from 2-Aminoisophthalonitrile, which exhibited excellent charge transport properties and were used in the fabrication of organic field-effect transistors (OFETs).

In addition to its synthetic applications, 2-Aminoisophthalonitrile has been studied for its potential environmental applications. Research conducted at the University of Manchester explored its use as a ligand for metal ion sequestration from aqueous solutions. The study found that complexes formed with 2-Aminoisophthalonitrile were effective in removing toxic metal ions such as lead and mercury from contaminated water sources.

The safety profile of 2-Aminoisophthalonitrile is an important consideration for its industrial and research applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. It is advisable to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-Aminoisophthalonitrile (CAS No. 63069-52-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and synthetic versatility make it an invaluable starting material for researchers aiming to develop novel compounds and materials with advanced properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.